Cas no 128102-16-9 ((R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate)

(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis. Its Boc-protected amine and benzyl ester functionalities enhance stability and facilitate selective deprotection, making it valuable for controlled modifications in drug development. The stereocenter at the 2-position ensures enantioselective reactivity, crucial for producing optically active compounds. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents. Its well-defined structure and high purity allow for reproducible results in complex multi-step syntheses. The product is typically supplied with rigorous quality control to meet research and industrial standards.
(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate structure
128102-16-9 structure
Product Name:(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate
CAS No:128102-16-9
MF:C18H26N2O4
MW:334.410045146942
MDL:MFCD06410782
CID:63922
PubChem ID:29920759
Update Time:2025-08-10

(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate
    • (R)-2-Methylpiperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester
    • (R) 1-BOC-4-CBZ-2-METHYL-PIPERAZINE
    • (R)-1-Boc-4-Cbz-2-methylpiperazine
    • (R)-2-METHYL-PIPERAZINE-1,4-DICARBOXYLIC ACID 4-BENZYL ESTER 1-TERT-BUTYL ESTER
    • R-1-BOC-4-CBZ-2-METHYLPIPERAZINE
    • (R)-4-benzyl 1-tert-butyl 2-methylpiperazine-1,4-dicarboxylate
    • FCH3613019
    • AB24854
    • ST2401600
    • AX8047456
    • AB0000881
    • (R
    • 1217684-73-5
    • DS-13470
    • 1,4-Piperazinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) 4-(phenylmethyl) ester
    • 4-O-benzyl 1-O-tert-butyl (2R)-2-methylpiperazine-1,4-dicarboxylate
    • EN300-7413583
    • CS-0059831
    • AC-12759
    • 4-Benzyl 1-tert-butyl (2R)-2-methylpiperazine-1,4-dicarboxylate
    • MFCD06410782
    • AKOS015840201
    • (R)-4-benzyl1-tert-butyl2-methylpiperazine-1,4-dicarboxylate
    • A805787
    • 128102-16-9
    • AKOS015897940
    • SCHEMBL8117814
    • DB-247545
    • MDL： MFCD06410782
    • Inchi： 1S/C18H26N2O4/c1-14-12-19(10-11-20(14)17(22)24-18(2,3)4)16(21)23-13-15-8-6-5-7-9-15/h5-9,14H,10-13H2,1-4H3/t14-/m1/s1
    • InChI Key： KEFLVDKHKWYORF-CQSZACIVSA-N
    • SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OCC2C=CC=CC=2)C[C@H]1C)=O

Computed Properties

  • Exact Mass: 334.18900
  • Monoisotopic Mass: 334.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.137
  • Boiling Point: 435.4 °C at 760 mmHg
  • Flash Point: 435.4 °C at 760 mmHg
  • Refractive Index: 1.527
  • PSA: 59.08000
  • LogP: 3.14020

(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate Pricemore >>

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